Cas no 2228594-24-7 (3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228594-24-7
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6395396
• PubChem ID: 165627532
• Update Time: 2025-05-30

3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine
• 2228594-24-7
• EN300-1775355
• [3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H23N/c1-4-12(6-5-7-12)10-9(8-13)11(10,2)3/h9-10H,4-8,13H2,1-3H3
• InChI Key： FHEGDYBKKCNBPE-UHFFFAOYSA-N
• SMILES： NCC1C(C)(C)C1C1(CC)CCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228594-24-7)

The compound 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228594-24-7) is a structurally unique amine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and specialty chemical synthesis. With the increasing demand for novel molecular scaffolds in drug discovery, this compound's distinctive cyclopropyl and cyclobutyl hybrid structure positions it as a promising candidate for further exploration. Researchers are particularly interested in its stereochemical properties and the potential for chiral synthesis, which aligns with current trends in asymmetric catalysis and enantioselective reactions.

One of the most frequently asked questions in organic chemistry forums revolves around the synthetic routes for 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine. Recent studies suggest that its preparation often involves multi-step sequences, including cyclopropanation of pre-functionalized olefins followed by reductive amination. The compound's steric hindrance and ring strain characteristics make its synthesis a topic of interest for methodological development. These attributes also contribute to its stability profile, a critical factor evaluated in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) during preclinical research.

In the context of medicinal chemistry, this amine derivative has been explored as a potential building block for CNS-targeting therapeutics, given its ability to cross the blood-brain barrier (BBB). Its lipophilic nature, derived from the alkyl-substituted cyclobutane and gem-dimethyl cyclopropane moieties, makes it particularly relevant to current drug design strategies for neurological disorders. However, it's crucial to note that any therapeutic application would require extensive validation through clinical trials, which have not yet been reported for this specific compound.

The spectroscopic characterization of CAS No. 2228594-24-7 reveals distinctive NMR patterns, particularly in the proton-decoupled 13C spectrum, where the quaternary carbons of the cyclopropane ring appear characteristically upfield. These spectral features are often discussed in analytical chemistry circles, especially regarding structural elucidation challenges posed by constrained ring systems. Mass spectrometric analysis typically shows a prominent molecular ion peak corresponding to its exact mass of 195.1627 g/mol (C12H23N), with fragmentation patterns that reflect the stability of its bicyclic framework.

From a material science perspective, the compound's rigid architecture has prompted investigations into its potential as a ligand design component in coordination chemistry. The sterically demanding environment created by its 1-ethylcyclobutyl substituent could influence metal center reactivity, a property increasingly sought after in catalyst development for green chemistry applications. This aligns with growing industry focus on sustainable synthetic methodologies and atom-economical transformations.

Thermodynamic studies of 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine indicate interesting conformational dynamics, with the cyclobutyl ring exhibiting pseudorotation that modulates the amine group's spatial orientation. Such molecular flexibility, constrained within a largely rigid framework, presents intriguing possibilities for molecular recognition applications. These properties are currently being explored in supramolecular chemistry research, particularly in the design of host-guest systems with tailored binding affinities.

In computational chemistry circles, this compound serves as an interesting case study for molecular modeling approaches. The interplay between ring strain in the cyclopropane moiety and the relatively more flexible cyclobutyl group creates challenges for accurate conformational analysis using standard force fields. Recent advances in density functional theory (DFT) calculations have provided better insights into its electronic structure, particularly the nitrogen lone pair orientation relative to the strained ring systems.

The commercial availability of CAS No. 2228594-24-7 remains limited to specialized chemical suppliers, reflecting both the complexity of its synthesis and the niche research applications. Current pricing trends for such structurally sophisticated amines reflect the growing market for high-value fine chemicals used in pharmaceutical R&D. Quality control specifications typically emphasize enantiomeric purity when applicable, as the biological activity of such compounds often shows pronounced stereochemical dependence.

Environmental fate studies suggest that 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropylmethanamine demonstrates moderate persistence in aerobic conditions, with biodegradation rates influenced by its steric shielding of the amine functionality. These characteristics are increasingly important in the current regulatory landscape that emphasizes green chemistry principles and sustainable molecular design. The compound's ecotoxicological profile appears comparable to similar alicyclic amines, though comprehensive data remains limited due to its relatively recent introduction to the chemical literature.

Looking forward, the scientific community anticipates expanded research into structure-activity relationships involving this compound class, particularly as computational tools for predicting molecular properties continue to advance. The unique spatial arrangement of its functional groups offers untapped potential for bioisostere development in drug design, while its synthetic challenges present opportunities for innovative catalytic methodologies. As with any specialized chemical entity, responsible research practices and thorough characterization remain paramount in unlocking its full scientific value.